Cas no 2229243-42-7 (2-(dimethylamino)methyl-4-(hydrazinylmethyl)phenol)

• Product Name: 2-(dimethylamino)methyl-4-(hydrazinylmethyl)phenol
• CAS No: 2229243-42-7
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 6577378
• PubChem ID: 165609342
• Update Time: 2025-05-19

2-(dimethylamino)methyl-4-(hydrazinylmethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)methyl-4-(hydrazinylmethyl)phenol
• 2-[(dimethylamino)methyl]-4-(hydrazinylmethyl)phenol
• 2229243-42-7
• EN300-1754530

• Inchi： 1S/C10H17N3O/c1-13(2)7-9-5-8(6-12-11)3-4-10(9)14/h3-5,12,14H,6-7,11H2,1-2H3
• InChI Key： NQQXWACLELMUPT-UHFFFAOYSA-N
• SMILES： OC1=CC=C(CNN)C=C1CN(C)C

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 61.5Ų

Additional information on 2-(dimethylamino)methyl-4-(hydrazinylmethyl)phenol

Comprehensive Overview of 2-(Dimethylamino)methyl-4-(hydrazinylmethyl)phenol (CAS No. 2229243-42-7): Properties, Applications, and Research Insights

The compound 2-(dimethylamino)methyl-4-(hydrazinylmethyl)phenol (CAS No. 2229243-42-7) is a chemically versatile molecule that has garnered significant attention in pharmaceutical and organic synthesis research. With its unique structural features, including a phenolic hydroxyl group, a dimethylamino moiety, and a hydrazinylmethyl substituent, this compound serves as a critical intermediate in the development of bioactive molecules. Its molecular formula, C₁₀H₁₇N₃O, highlights its potential for diverse chemical modifications, making it a subject of interest for researchers exploring drug discovery and material science applications.

In recent years, the demand for specialty chemicals like 2-(dimethylamino)methyl-4-(hydrazinylmethyl)phenol has surged due to their role in designing targeted therapeutics. The compound’s hydrazine derivative functionality is particularly valuable in constructing heterocyclic scaffolds, which are prevalent in FDA-approved drugs. For instance, hydrazine-based compounds are frequently employed in synthesizing anticancer agents and antioxidants, aligning with the growing focus on precision medicine and neuroprotective therapies. Researchers are also investigating its potential in chemo-sensing applications, leveraging its ability to form stable complexes with metal ions.

From a synthetic chemistry perspective, CAS No. 2229243-42-7 offers a robust platform for multistep organic transformations. Its phenolic group allows for electrophilic substitutions, while the dimethylamino segment enhances solubility in polar solvents—a trait critical for high-yield reactions. Recent publications have highlighted its utility in click chemistry and bioconjugation, where it acts as a linker for attaching biomolecules. These advancements resonate with the broader trend of green chemistry, as the compound’s efficiency reduces waste generation in synthetic pathways.

The safety profile of 2-(dimethylamino)methyl-4-(hydrazinylmethyl)phenol is another area of scrutiny. While not classified as a hazardous substance, proper handling protocols are recommended due to its reactive hydrazine group. Laboratories emphasize glovebox techniques and ventilated environments when working with this compound, reflecting the industry’s shift toward sustainable lab practices. Such precautions align with global standards like REACH and OSHA guidelines, ensuring compliance in industrial-scale production.

Market analysts project steady growth for CAS No. 2229243-42-7, driven by its applications in biopharmaceuticals and agrochemicals. The rise of AI-driven drug design has further amplified its relevance, as computational models identify its structural motifs as key pharmacophores. Additionally, its role in polymer chemistry—particularly in creating self-healing materials—has sparked innovation in smart coatings and biodegradable plastics. These trends underscore the compound’s cross-disciplinary impact.

For researchers sourcing 2-(dimethylamino)methyl-4-(hydrazinylmethyl)phenol, purity (>98%) and analytical documentation (e.g., HPLC, NMR) are critical parameters. Reputable suppliers provide certificates of analysis (CoA) to ensure batch consistency—a priority for GMP-compliant manufacturing. As the scientific community explores new synthetic routes, this compound remains a cornerstone in advancing molecular diversity and functional materials.